Cas no 1261566-27-1 (2-Difluoromethyl-3-methyl-phenylamine)

2-Difluoromethyl-3-methyl-phenylamine structure
1261566-27-1 structure
Product Name:2-Difluoromethyl-3-methyl-phenylamine
CAS No:1261566-27-1
MF:C8H9F2N
MW:157.16056895256
CID:2619395
PubChem ID:75530046
Update Time:2025-04-21

2-Difluoromethyl-3-methyl-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Difluoromethyl-3-methyl-phenylamine
    • 1261566-27-1
    • AKOS017343903
    • Inchi: 1S/C8H9F2N/c1-5-3-2-4-6(11)7(5)8(9)10/h2-4,8H,11H2,1H3
    • InChI Key: ZTGBXUMUSRBFEZ-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=CC=1C)N)F

Computed Properties

  • Exact Mass: 157.07030562Da
  • Monoisotopic Mass: 157.07030562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

2-Difluoromethyl-3-methyl-phenylamine Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd